N-(4-Isopropylphenyl)-2-(methylamino)-2-phenylacetamide hydrochloride
Overview
Description
N-(4-Isopropylphenyl)-2-(methylamino)-2-phenylacetamide hydrochloride, commonly referred to as NMP-HCl, is an important chemical compound used in a variety of scientific research applications. It is a white, odorless crystalline powder with a melting point of 170-173 °C and a solubility of 0.33 g/100 mL in water. NMP-HCl is primarily used as a solubilizing agent for drugs and other substances, as well as a reaction medium for the synthesis of various compounds. It is also used as a substrate for several enzymes and as a buffer for biochemical reactions.
Scientific Research Applications
NMP-HCl is used in a wide variety of scientific research applications. It is used as a solubilizing agent for drugs and other substances, as well as a reaction medium for the synthesis of various compounds. It is also used as a substrate for several enzymes and as a buffer for biochemical reactions. Additionally, NMP-HCl is used in the synthesis of various pharmaceuticals, such as anticonvulsants and anti-inflammatory agents. It is also used in the synthesis of various dyes and pigments.
Mechanism of Action
NMP-HCl works as a solubilizing agent by forming a complex with the drug or other substance that it is solubilizing. This complex is formed by the hydrogen bonds between the NMP-HCl and the drug or other substance. This complex is more soluble in water than the drug or other substance alone, which allows it to be more easily absorbed by the body.
Biochemical and Physiological Effects
NMP-HCl has been shown to have a wide range of biochemical and physiological effects. It has been shown to act as a substrate for several enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs and other substances. It has also been shown to act as a buffer for biochemical reactions, allowing for greater control over the reaction conditions. Additionally, NMP-HCl has been shown to have anti-inflammatory and anticonvulsant effects.
Advantages and Limitations for Lab Experiments
NMP-HCl has several advantages when used in laboratory experiments. It is easy to obtain, relatively inexpensive, and has a wide range of applications. Additionally, it is soluble in both aqueous and organic solvents, which makes it a versatile solvent for many different types of reactions. However, NMP-HCl can be toxic in high concentrations, and it can react with other compounds, which can lead to the formation of byproducts that can interfere with the desired reaction.
Future Directions
There are a number of potential future directions for research involving NMP-HCl. These include further studies on its biochemical and physiological effects, as well as its potential applications as a solubilizing agent for drugs and other substances. Additionally, further research could be done to explore its potential as a reaction medium for the synthesis of various compounds, as well as its potential for use in the synthesis of various pharmaceuticals. Finally, further research could be done to explore its potential as a substrate for various enzymes and as a buffer for biochemical reactions.
properties
IUPAC Name |
2-(methylamino)-2-phenyl-N-(4-propan-2-ylphenyl)acetamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O.ClH/c1-13(2)14-9-11-16(12-10-14)20-18(21)17(19-3)15-7-5-4-6-8-15;/h4-13,17,19H,1-3H3,(H,20,21);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VQEZXFOTNSHCSN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)NC(=O)C(C2=CC=CC=C2)NC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-Isopropylphenyl)-2-(methylamino)-2-phenylacetamide hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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